Cas no 60469-87-6 (Benzoic acid, 3,4-dicyano-, ethyl ester)
60469-87-6 structure
Product Name:Benzoic acid, 3,4-dicyano-, ethyl ester
CAS No:60469-87-6
MF:C11H8N2O2
MW:200.193422317505
CID:1620517
PubChem ID:10910525
Update Time:2025-04-21
Benzoic acid, 3,4-dicyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4-dicyano-, ethyl ester
- 60469-87-6
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- Inchi: 1S/C11H8N2O2/c1-2-15-11(14)8-3-4-9(6-12)10(5-8)7-13/h3-5H,2H2,1H3
- InChI Key: WKAUPEIWJIGOAG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(C#N)=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 200.05864
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.88
Benzoic acid, 3,4-dicyano-, ethyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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